molecular formula C17H11BrClN3OS2 B5228328 2-bromo-N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide

2-bromo-N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide

Cat. No. B5228328
M. Wt: 452.8 g/mol
InChI Key: ABZHZYFONINUAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide is a synthetic compound that has gained significant interest in scientific research due to its potential applications in the field of medicinal chemistry. This compound is commonly referred to as BCTB and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of BCTB is not fully understood. However, it has been suggested that BCTB inhibits the activity of several enzymes involved in the growth and proliferation of cancer cells. BCTB has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
BCTB has been found to exhibit several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in the growth and proliferation of cancer cells. BCTB has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cell survival.

Advantages and Limitations for Lab Experiments

BCTB has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. BCTB has also been found to exhibit promising pharmacological properties, making it a potential candidate for drug development. However, BCTB also has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its pharmacological properties.

Future Directions

There are several future directions for research on BCTB. Further studies are needed to elucidate its mechanism of action and pharmacological properties. BCTB can also be further optimized for its potential applications in drug development. Additionally, BCTB can be studied for its potential applications in the treatment of other diseases, such as inflammatory diseases and cardiovascular diseases.
Conclusion:
In conclusion, BCTB is a synthetic compound that has gained significant interest in scientific research due to its potential applications in the field of medicinal chemistry. It has been found to exhibit promising pharmacological properties, including anti-inflammatory, anti-tumor, and anti-angiogenic properties. Further research is needed to elucidate its mechanism of action and pharmacological properties, and to optimize its potential applications in drug development.

Synthesis Methods

The synthesis of BCTB involves the reaction of 4-(4-chlorophenyl)-2-aminothiazole with carbon disulfide followed by the reaction of the resulting product with 2-bromobenzoyl chloride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

BCTB has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. BCTB has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

properties

IUPAC Name

2-bromo-N-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H11BrClN3OS2/c18-13-4-2-1-3-12(13)15(23)21-16(24)22-17-20-14(9-25-17)10-5-7-11(19)8-6-10/h1-9H,(H2,20,21,22,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABZHZYFONINUAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=CC=C(C=C3)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H11BrClN3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

452.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.